Cas no 845639-46-5 (2-Oxetanone, 3-methyl-4-(1,3,5,7-tetramethyloctyl)-, (3R,4R)-)

• Product Name: 2-Oxetanone, 3-methyl-4-(1,3,5,7-tetramethyloctyl)-, (3R,4R)-
• CAS No: 845639-46-5
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• CID: 4215439
• PubChem ID: 56936045
• Update Time: 2025-04-24

2-Oxetanone, 3-methyl-4-(1,3,5,7-tetramethyloctyl)-, (3R,4R)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanone, 3-methyl-4-(1,3,5,7-tetramethyloctyl)-, (3R,4R)-
• 2-Oxetanone, 3-methyl-4-[(1S,3S,5S)-1,3,5,7-tetramethyloctyl]-, (3R,4R)-
• vittatalactone
• LMFA07040032
• 845639-46-5
• 3R-Methyl-4R-(1R,3,5,7-tetramethyloctyl)-oxetan-2-one
• CHEBI:179819
• norvittatalactone
• (3R,4R)-3-methyl-4-[(2R)-4,6,8-trimethylnonan-2-yl]oxetan-2-one

• Inchi： 1S/C16H30O2/c1-10(2)7-11(3)8-12(4)9-13(5)15-14(6)16(17)18-15/h10-15H,7-9H2,1-6H3/t11-,12-,13-,14+,15+/m0/s1
• InChI Key： CFHHQGFWTMEJQN-BTFPBAQTSA-N
• SMILES： O1[C@H]([C@@H](C)C[C@@H](C)C[C@@H](C)CC(C)C)[C@@H](C)C1=O

Computed Properties

• Exact Mass: 254.224580195Da
• Monoisotopic Mass: 254.224580195Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.207
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Beta propiolactones